Cas no 72264-81-4 (Zinc,dichlorobis(2-phenyl-1H-imidazole-kN3)-, (T-4)-)

• Product Name: Zinc,dichlorobis(2-phenyl-1H-imidazole-kN3)-, (T-4)-
• CAS No: 72264-81-4
• MF: C₁₈H₁₆Cl₂N₄Zn
• MW: 424.661437988281
• CID: 574198
• PubChem ID: 91668058
• Update Time: 2025-04-19

Zinc,dichlorobis(2-phenyl-1H-imidazole-kN3)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc,dichlorobis(2-phenyl-1H-imidazole-kN3)-, (T-4)-
• ACCELERATOR E
• 1H-Imidazole, 2-phenyl-, zinccomplex
• Zinc,dichlorobis(2-phenyl-1H-imidazole-N3)-, (T-4)-
• Zinc, dichlorobis(2-phenyl-1H-imidazole-.kappa.N3)-, (T-4)-
• Zinc, dichlorobis(2-phenyl-1H-imidazole-kappaN3)-, (T-4)-
• 72264-81-4
• Zinc,dichlorobis(2-phenyl-1H-imidazole-kn3)-,(t-4)-

• Inchi： 1S/2C9H8N2.2ClH.Zn/c2*1-2-4-8(5-3-1)9-10-6-7-11-9;;;/h2*1-7H,(H,10,11);2*1H;/q;;;;+2/p-2
• InChI Key： VJHTWVUOZAMJNM-UHFFFAOYSA-L
• SMILES： [Zn](Cl)Cl.N1C=CN=C1C1C=CC=CC=1.N1C=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.00400
• Monoisotopic Mass: 422.004344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.36000
• LogP: 5.52990